molecular formula C6H7ClN4O3 B8670822 2-((2-Chloro-5-nitropyrimidin-4-yl)amino)ethan-1-ol

2-((2-Chloro-5-nitropyrimidin-4-yl)amino)ethan-1-ol

Cat. No. B8670822
M. Wt: 218.60 g/mol
InChI Key: VFNRNEXVSUHKBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((2-Chloro-5-nitropyrimidin-4-yl)amino)ethan-1-ol is a useful research compound. Its molecular formula is C6H7ClN4O3 and its molecular weight is 218.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-((2-Chloro-5-nitropyrimidin-4-yl)amino)ethan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-Chloro-5-nitropyrimidin-4-yl)amino)ethan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C6H7ClN4O3

Molecular Weight

218.60 g/mol

IUPAC Name

2-[(2-chloro-5-nitropyrimidin-4-yl)amino]ethanol

InChI

InChI=1S/C6H7ClN4O3/c7-6-9-3-4(11(13)14)5(10-6)8-1-2-12/h3,12H,1-2H2,(H,8,9,10)

InChI Key

VFNRNEXVSUHKBV-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=NC(=N1)Cl)NCCO)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

19.40 g (0.1 mole) of 2,4-dichloro-5-nitropyrimidine was completely dissolved in 60 ml of methanol and maintained below 15° C. To this solution, a solution of 12.22 g (0.2 mole) of ethanolamine in 20 ml of methanol was added slowly while maintaining the temperature of a reactor below 20° C. The mixture was stirred below 15° C. for 18 hours. After completion of the reaction, the reaction product was maintained below 5° C., and the resulting crystal was filtered, washed and dried, thereby giving 18.58 g (85% yield) of light yellow-colored 2-chloro-4-(2-hydroxyethylamino)-5-nitropyrimidine.
Quantity
19.4 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
12.22 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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